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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)morpholine

Cat. No.: B078992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) information for a-(4-

Nitrophenyl)morpholine (also known as 4-(4-Nitrophenyl)morpholine), a key intermediate in

pharmaceutical and chemical synthesis.[1] Adherence to strict safety protocols is paramount

when handling this compound to mitigate potential risks.

Physicochemical and Toxicological Data
A summary of the key quantitative data for a-(4-Nitrophenyl)morpholine is presented below.

This information is critical for risk assessment and the implementation of appropriate safety

measures in a laboratory or manufacturing setting.

Table 1: Physicochemical Properties of a-(4-Nitrophenyl)morpholine
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Property Value Source(s)

CAS Number 10389-51-2 [1][2][3][4][5]

Molecular Formula C10H12N2O3 [1][2][3][4][5]

Molecular Weight 208.21 - 208.22 g/mol [1][2][3][4][5]

Appearance

White to very pale yellow or

reddish-yellow crystalline

powder.[1]

[1][6][7]

Melting Point 148 - 155 °C [1]

Purity ≥98% (GC) [1][6]

Solubility Soluble in Dimethylformamide.

Table 2: Toxicological Data for a-(4-Nitrophenyl)morpholine

Test Result Species Source(s)

Acute Toxicity

(Intravenous)
LD50: 320 mg/kg Mouse [6]

GHS Hazard Information
a-(4-Nitrophenyl)morpholine is classified as a hazardous substance under the GHS. The

following table summarizes its classification and associated hazard communication elements.

Table 3: GHS Classification and Labeling for a-(4-Nitrophenyl)morpholine
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Element Description

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[4][5][7] H319:

Causes serious eye irritation.[4][5][7] H335: May

cause respiratory irritation.[4][5][8][7]

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.[4][5][7] P264:

Wash face, hands and any exposed skin

thoroughly after handling.[4][7] P271: Use only

outdoors or in a well-ventilated area.[4][8][7]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4][7]

Response: P302 + P352: IF ON SKIN: Wash

with plenty of soap and water.[4][7] P304 +

P340: IF INHALED: Remove person to fresh air

and keep comfortable for breathing.[4][8][7]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4][7] P312: Call a POISON

CENTER or doctor if you feel unwell.[7] P332 +

P313: If skin irritation occurs: Get medical

advice/attention.[4] P337 + P313: If eye irritation

persists: Get medical advice/attention.[4] P362

+ P364: Take off contaminated clothing and

wash it before reuse.[4][7] Storage: P403 +

P233: Store in a well-ventilated place. Keep

container tightly closed.[4][8][7] P405: Store

locked up.[4][8] Disposal: P501: Dispose of

contents/container to an approved waste

disposal plant.[4][8][7]

Safe Handling and Experimental Protocols
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Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

a-(4-Nitrophenyl)morpholine. The following guidelines are based on standard laboratory safety

practices for hazardous chemicals.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. However, as a

minimum, the following should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or the potential for dust formation, a

NIOSH-approved respirator for organic vapors and particulates is recommended.

Engineering Controls
Work with a-(4-Nitrophenyl)morpholine should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

General Handling Procedures
Avoid direct contact with the skin, eyes, and clothing.

Avoid the formation of dust and aerosols.[9][10]

Use non-sparking tools to prevent ignition sources.[9]

Wash hands thoroughly after handling the compound and before eating, drinking, or

smoking.

Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][7][9]

Recommended storage temperature is between 2-8°C.[1][10]

Store away from incompatible materials such as strong oxidizing agents.

Spills and Disposal
In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE and use an inert absorbent material to contain the spill.

Collect the spilled material into a suitable container for disposal.

Dispose of waste in accordance with local, state, and federal regulations. This should be

done through a licensed disposal company.[8][7]

GHS Hazard Communication Workflow
The following diagram illustrates the general workflow for communicating chemical hazards

under the GHS framework.
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Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow.

This guide is intended to provide essential safety information for a-(4-Nitrophenyl)morpholine. It

is not exhaustive, and users should always consult the most current Safety Data Sheet (SDS)

provided by the supplier before handling this chemical. All laboratory personnel must be trained

in the proper handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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